N-{4-phenyl-4H,5H,6H-cyclopenta[b]thiophen-6-ylidene}hydroxylamine

• IUPAC Name: (NE)-N-(4-phenyl-4,5-dihydrocyclopenta[b]thiophen-6-ylidene)hydroxylamine
• InChI: InChI=1S/C13H11NOS/c15-14-12-8-11(9-4-2-1-3-5-9)10-6-7-16-13(10)12/h1-7,11,15H,8H2/b14-12+
• InChI Key: ABBGZYDQYWORFI-WYMLVPIESA-N
• Canonical SMILES: C1C(C2=C(C1=NO)SC=C2)C3=CC=CC=C3
• Isomeric SMILES: C\1C(C2=C(/C1=N/O)SC=C2)C3=CC=CC=C3
• Molecular Formula: C13H11NOS
• Molecular Weight: 229.30 g/mol
• CAS No.: 343966-76-7

Description

N-{4-phenyl-4H,5H,6H-cyclopenta[b]thiophen-6-ylidene}hydroxylamine is a complex organic compound characterized by its unique structure, which includes a phenyl group and a cyclopenta[b]thiophene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{4-phenyl-4H,5H,6H-cyclopenta[b]thiophen-6-ylidene}hydroxylamine typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific catalysts and solvents to ensure the desired product yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of automated reactors and continuous flow systems to ensure consistent quality and high throughput .

Chemical Reactions Analysis

Types of Reactions

N-{4-phenyl-4H,5H,6H-cyclopenta[b]thiophen-6-ylidene}hydroxylamine undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: This involves the addition of hydrogen or the removal of oxygen, commonly using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various nucleophiles. The reaction conditions typically involve controlled temperatures, specific solvents, and catalysts to ensure the desired reaction pathway .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or amines .

Scientific Research Applications

N-{4-phenyl-4H,5H,6H-cyclopenta[b]thiophen-6-ylidene}hydroxylamine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials, including polymers and advanced materials.

Mechanism of Action

The mechanism of action of N-{4-phenyl-4H,5H,6H-cyclopenta[b]thiophen-6-ylidene}hydroxylamine involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

N-{6-oxo-4H,5H,6H-cyclopenta[b]thiophen-4-yl}furan-2-carboxamide: This compound shares a similar cyclopenta[b]thiophene core but differs in its functional groups and overall structure.

(6-Oxo-5,6-dihydro-4H-cyclopenta[c]thiophen-4-ylidene)malononitrile: Another related compound with a similar core structure but different substituents.

Uniqueness

N-{4-phenyl-4H,5H,6H-cyclopenta[b]thiophen-6-ylidene}hydroxylamine is unique due to its specific combination of functional groups and structural features, which confer distinct chemical and biological properties. This uniqueness makes it valuable for various research and industrial applications .